Cas no 2034556-79-9 (({2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)dimethylamine)

• Product Name: ({2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)dimethylamine
• CAS No: 2034556-79-9
• MF: C₁₃H₂₀N₄O₂S₂
• MW: 328.453499794006
• CID: 5338927
• Update Time: 2025-06-20

({2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(Dimethylsulfamoylamino)ethyl]-3,5-dimethyl-4-thiophen-3-ylpyrazole
• ({2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)dimethylamine

• Inchi： 1S/C13H20N4O2S2/c1-10-13(12-5-8-20-9-12)11(2)17(15-10)7-6-14-21(18,19)16(3)4/h5,8-9,14H,6-7H2,1-4H3
• InChI Key： PIXPFRBJODCBIP-UHFFFAOYSA-N
• SMILES： S(N(C)C)(NCCN1C(C)=C(C2=CSC=C2)C(C)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 438
• XLogP3: 1.3
• Topological Polar Surface Area: 104

Additional information on ({2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)dimethylamine

Compound Introduction: ({2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)dimethylamine (CAS No. 2034556-79-9)

Compound with the chemical name ({2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)dimethylamine and a CAS number of 2034556-79-9 represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug discovery and development. The molecular framework of this compound incorporates several key structural motifs, including a pyrazole ring, a thiophene moiety, and a sulfamoyl group, which collectively contribute to its distinctive chemical properties and biological activities.

The pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive molecules. Its nitrogen atoms provide opportunities for hydrogen bonding interactions, making it an attractive scaffold for designing molecules with specific binding affinities. In the case of ({2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)dimethylamine, the pyrazole ring is further functionalized with a thiophene group at the 4-position. Thiophene derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The sulfamoyl group is another critical feature of this compound that contributes to its pharmacological potential. Sulfamoyl derivatives are commonly found in drugs targeting various therapeutic areas, including diabetes, cancer, and infectious diseases. The sulfamoyl group can participate in hydrogen bonding interactions with biological targets, enhancing the binding affinity and selectivity of the compound. Additionally, the presence of a dimethylamine moiety in the molecular structure suggests potential for further derivatization and optimization to improve pharmacokinetic properties.

Recent research in the field of medicinal chemistry has highlighted the importance of multitargeting strategies in drug design. Compounds that can interact with multiple biological targets simultaneously often exhibit enhanced therapeutic efficacy and reduced side effects. The structural features of ({2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)dimethylamine make it a promising candidate for multitargeting applications. The pyrazole-thiophene sulfonamide scaffold can potentially interact with enzymes and receptors involved in various disease pathways.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several key enzymes implicated in cancer progression. For instance, research has shown that it can inhibit tyrosine kinases, which are overexpressed in many cancer cells and play a crucial role in cell proliferation and survival. The sulfamoyl group appears to be critical for binding to the active site of these enzymes, thereby disrupting their function.

The thiophene moiety has also been implicated in mediating the biological activity of this compound. Studies have indicated that thiophene derivatives can modulate the activity of nuclear receptors such as peroxisome proliferator-activated receptors (PPARs), which are involved in lipid metabolism and inflammation. By targeting these receptors, ({2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)dimethylamine may have therapeutic potential in conditions such as metabolic syndrome and cardiovascular diseases.

Another area of interest is the potential application of this compound in treating neurological disorders. The pyrazole ring has been shown to interact with neurotransmitter receptors such as serotonin receptors, which are involved in mood regulation and cognitive function. Additionally, sulfonamide derivatives have demonstrated neuroprotective properties in preclinical studies. These findings suggest that ({2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)dimethylamine could be developed into a novel therapeutic agent for conditions such as Alzheimer's disease and depression.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the pyrazole-thiophene scaffold followed by functionalization with the sulfamoyl group and dimethylamine moiety. Advances in synthetic methodologies have enabled more efficient production processes for complex molecules like this one.

The pharmacokinetic properties of ({2-[3,5-dimethyl-4-(thiophen-3-yl)-1H-pyrazol-1-yl]ethyl}sulfamoyl)dimethylamine are also an important consideration for its potential therapeutic applications. Studies have shown that modifications to the molecular structure can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. Further research is needed to optimize these properties for clinical use.

In conclusion, compound CAS No. 2034556-79 with the name ({2-[3,5-dimethyl-4-(thiophen-3-ytl)-1H-pyrazol-l-yll]ethel)sulfamoryldimethyllamine represents a promising lead structure for drug discovery efforts aimed at treating various diseases including cancer and neurological disorders. Its unique structural features make it an attractive candidate for multitargeting strategies.